FL-411

Specification

• Molecular Formula: C18H19N3O2S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 5-(4-hydroxy-3,5-dimethylphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• Standard InChI: InChI=1S/C18H19N3O2S/c1-9-6-11(7-10(2)15(9)22)16-19-17(23)14-12-4-5-21(3)8-13(12)24-18(14)20-16/h6-7,22H,4-5,8H2,1-3H3,(H,19,20,23)
• Standard InChI Key: PXJZRFLBUBYEPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C)C2=NC3=C(C4=C(S3)CN(CC4)C)C(=O)N2

Introduction

The compound 5-(4-hydroxy-3,5-dimethylphenyl)-11-methyl-8-thia-4,6,11-triazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one is a complex organic molecule with a molecular formula of C18H19N3O2S. It is also known by several synonyms, including FL-411, 2118944-88-8, and 2-(4-Hydroxy-3,5-Dimethylphenyl)-7-Methyl-5,6,7,8-Tetrahydropyrido[4',3':4,5]thieno[2,3-D]pyrimidin-4(3H)-One. This compound has garnered attention due to its structural complexity and potential applications in pharmaceutical research.

Molecular Weight and Formula

• Molecular Formula: C18H19N3O2S

• Molecular Weight: Approximately 341.4 g/mol.

Identifiers

• PubChem CID: 135567026

• InChI: InChI=1S/C18H19N3O2S/c1-9-6-11(7-10(2)15(9)22)16-19-17(23)14-12-4-5-21(3)8-13(12)24-18(14)20-16/h6-7,22H,4-5,8H2,1-3H3,(H,19,20,23).

• InChIKey: PXJZRFLBUBYEPV-UHFFFAOYSA-N.

Synthesis and Preparation

While specific synthesis protocols for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step reactions involving heterocyclic ring formations. These processes typically require careful control of reaction conditions and the use of specific catalysts or reagents to achieve the desired structure.

Known Synonyms and Related Compounds

This compound is known by several synonyms, including FL-411, which suggests it may be part of a series of compounds being investigated for specific biological activities.

Data Tables

Property	Value
Molecular Formula	C18H19N3O2S
Molecular Weight	341.4 g/mol
PubChem CID	135567026
InChI	InChI=1S/C18H19N3O2S/c1-9-6-11(7-10(2)15(9)22)16-19-17(23)14-12-4-5-21(3)8-13(12)24-18(14)20-16/h6-7,22H,4-5,8H2,1-3H3,(H,19,20,23)
InChIKey	PXJZRFLBUBYEPV-UHFFFAOYSA-N